Cas no 83171-42-0 (Benzoic acid, 4-methoxy-, 2-acetyl-3,5-dimethoxyphenyl ester)

Benzoic acid, 4-methoxy-, 2-acetyl-3,5-dimethoxyphenyl ester structure
83171-42-0 structure
Product name:Benzoic acid, 4-methoxy-, 2-acetyl-3,5-dimethoxyphenyl ester
CAS No:83171-42-0
MF:C18H18O6
MW:330.33192
CID:1807328
PubChem ID:9549859

Benzoic acid, 4-methoxy-, 2-acetyl-3,5-dimethoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-methoxy-, 2-acetyl-3,5-dimethoxyphenyl ester
    • (2-acetyl-3,5-dimethoxyphenyl) 4-methoxybenzoate
    • MLS000438928
    • 83171-42-0
    • NCGC00090472-01
    • SCHEMBL1976110
    • HMS2220L04
    • CMLD3_000268
    • SMR000112955
    • CHEMBL1410335
    • DTXSID10429561
    • NCGC00090472-02
    • HMS3330G21
    • Inchi: InChI=1S/C18H18O6/c1-11(19)17-15(23-4)9-14(22-3)10-16(17)24-18(20)12-5-7-13(21-2)8-6-12/h5-10H,1-4H3
    • InChI Key: BEEPCCLHKSMYTD-UHFFFAOYSA-N
    • SMILES: CC(=O)C1=C(C=C(C=C1OC(=O)C2=CC=C(C=C2)OC)OC)OC

Computed Properties

  • Exact Mass: 330.11033829g/mol
  • Monoisotopic Mass: 330.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1Ų
  • XLogP3: 2.9

Benzoic acid, 4-methoxy-, 2-acetyl-3,5-dimethoxyphenyl ester Related Literature

Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.pinrchem.com/english.html
Xiamen PinR Bio-tech Co., Ltd.